![molecular formula C25H21N5O4S2 B2563141 N2,N6-bis(6-ethoxybenzo[d]thiazol-2-yl)pyridine-2,6-dicarboxamide CAS No. 392325-10-9](/img/structure/B2563141.png)
N2,N6-bis(6-ethoxybenzo[d]thiazol-2-yl)pyridine-2,6-dicarboxamide
Overview
Description
N2,N6-bis(6-ethoxybenzo[d]thiazol-2-yl)pyridine-2,6-dicarboxamide (EBTP) is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in biomedical research. EBTP is a small molecule inhibitor that targets a specific protein, making it a valuable tool for studying the function of this protein in various biological processes.
Scientific Research Applications
Medicinal Chemistry and Drug Development
Quinazolinones, including this compound, serve as essential scaffolds in medicinal chemistry. Researchers explore their diverse biological activities, such as antibacterial, antifungal, antitumor, antidiabetic, and anti-inflammatory effects . The compound’s unique structure could be harnessed for designing novel drugs or optimizing existing ones.
Environmental Applications
Considering the green chemistry principles, researchers can explore the compound’s environmental impact. Mechanochemical synthesis, as used in its preparation, reduces waste production and energy consumption . Further studies could assess its biodegradability and toxicity.
Material Science
The compound’s crystal structure and solid-state properties are relevant to material science. Researchers can investigate its packing arrangements, crystallographic symmetry, and mechanical properties.
Mechanism of Action
Target of Action
Compounds with similar structures have been noted for their roles in coordination chemistry, stabilization of reactive species, synthetic modelling of some metalloenzyme active sites, catalytic organic transformations, and sensing as well as recognition applications .
Mode of Action
It’s worth noting that similar compounds have been used as chemosensors for the selective detection of divalent cu+2 and ni+2 ions via fluorescence turn off .
Biochemical Pathways
Compounds with similar structures have been noted for their roles in coordination chemistry, which could imply an impact on metal ion homeostasis .
Result of Action
Similar compounds have been used as chemosensors for the selective detection of divalent cu+2 and ni+2 ions via fluorescence turn off , which could imply a potential role in ion sensing and signaling.
properties
IUPAC Name |
2-N,6-N-bis(6-ethoxy-1,3-benzothiazol-2-yl)pyridine-2,6-dicarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21N5O4S2/c1-3-33-14-8-10-16-20(12-14)35-24(27-16)29-22(31)18-6-5-7-19(26-18)23(32)30-25-28-17-11-9-15(34-4-2)13-21(17)36-25/h5-13H,3-4H2,1-2H3,(H,27,29,31)(H,28,30,32) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WOPAHSRORCFXPZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=NC(=CC=C3)C(=O)NC4=NC5=C(S4)C=C(C=C5)OCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21N5O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
519.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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